Cas no 3576-45-2 (10h-phenothiazine,2-chloro-10-[3-(dimethylamino)-1-oxopropyl]-)

• Product Name: 10h-phenothiazine,2-chloro-10-[3-(dimethylamino)-1-oxopropyl]-
• CAS No: 3576-45-2
• MF: C₁₇H₁₇ClN₂OS
• MW: 332.847681760788
• CID: 920675
• PubChem ID: 137979
• Update Time: 2025-04-19

10h-phenothiazine,2-chloro-10-[3-(dimethylamino)-1-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• 10h-phenothiazine,2-chloro-10-[3-(dimethylamino)-1-oxopropyl]-
• 1-(2-chlorophenothiazin-10-yl)-3-(dimethylamino)propan-1-one
• 1-(2-Chloro-10H-phenothiazin-10-yl)-3-(dimethylamino)propan-1-one
• 1-(2-Chloro-phenothiazin-10-yl)-3-dimethylamino-propan-1-one
• 10H-Phenothiazine, 2-chloro-10-(3-(dimethylamino)-1-oxopropyl)-
• 1-Propanone, 1-(2-chloro-10H-phenothiazin-10-yl)-3-(dimethylamino)-
• DTXSID10189294
• CHEMBL1621153
• AB00075531-01
• AKOS000548750
• Oprea1_461256
• STK386550
• 2-chloro-10-(3-dimethylaminopropionyl)phenothiazine
• NCGC00245319-01
• CBDivE_008970
• Oprea1_744140
• EU-0037896
• 3576-45-2

• Inchi： 1S/C17H17ClN2OS/c1-19(2)10-9-17(21)20-13-5-3-4-6-15(13)22-16-8-7-12(18)11-14(16)20/h3-8,11H,9-10H2,1-2H3
• InChI Key： ARHYCXNCAGKFGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(CCN(C)C)=O)C1C=CC=CC=1S2

Computed Properties

• Exact Mass: 332.07521
• Monoisotopic Mass: 332.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• PSA: 23.55